Cas no 102090-45-9 (2-Amino-1-(thiophen-3-yl)ethan-1-ol)

• Product Name: 2-Amino-1-(thiophen-3-yl)ethan-1-ol
• CAS No: 102090-45-9
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 1131894
• Update Time: 2025-10-28

2-Amino-1-(thiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, a-(aminomethyl)-
• 2-Amino-1-(thiophen-3-yl)ethan-1-ol
• 2-amino-1-(thiophen-3-yl)ethanol
• 2-amino-1-thiophen-3-ylethanol
• 2-amino-1-thiophen-3-yl-ethanol
• CEA09045
• BDBM50272933
• 3-Thiophenemethanol, alpha-(aminomethyl)-
• Z1020680116

• Inchi： 1S/C6H9NOS/c7-3-6(8)5-1-2-9-4-5/h1-2,4,6,8H,3,7H2
• InChI Key： RKUNYEOWLVWVAX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CN)O

Computed Properties

• Exact Mass: 143.04048508 g/mol
• Monoisotopic Mass: 143.04048508 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.5
• Molecular Weight: 143.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-1-(thiophen-3-yl)ethan-1-ol

Professional Introduction to 2-Amino-1-(thiophen-3-yl)ethan-1-ol (CAS No. 102090-45-9)

2-Amino-1-(thiophen-3-yl)ethan-1-ol, a compound with the chemical formula C₈H₉NO₂S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 102090-45-9, has garnered attention due to its structural features and potential applications in drug development. The presence of both amino and thiol groups in its molecular framework makes it a versatile intermediate for various synthetic pathways, particularly in the creation of more complex pharmacophores.

The compound’s structure consists of a thiophene ring substituted at the 3-position with an ethyl chain that terminates in an hydroxyl group. This arrangement not only contributes to its chemical reactivity but also influences its biological interactions. The thiophene moiety is particularly noteworthy, as it is a common structural motif found in numerous bioactive molecules, including antiviral and anticancer agents. The combination of the amino group and the hydroxyl functionality at the end of the ethyl chain enhances its potential as a building block for more intricate molecular architectures.

In recent years, there has been growing interest in heterocyclic compounds derived from thiophene for their diverse pharmacological properties. Researchers have been exploring ways to leverage these structures to develop novel therapeutic agents. For instance, derivatives of thiophene have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound 2-Amino-1-(thiophen-3-yl)ethan-1-ol fits into this category, offering a scaffold that can be modified to target specific biological pathways.

The synthesis of 2-Amino-1-(thiophen-3-yl)ethan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach includes the reaction of 3-bromothiophene with sodium azide to form 3-thienoazide, which is subsequently reduced to yield 3-aminothiophene. This intermediate can then be coupled with ethylene oxide via nucleophilic substitution to form the desired ethylene glycol derivative. Further functionalization can be achieved through oxidation or reduction steps to introduce additional reactive sites or to modify existing ones.

The compound’s reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, its ability to undergo nucleophilic aromatic substitution reactions allows chemists to explore different substituent effects and reaction conditions. These studies not only contribute to our fundamental understanding of organic chemistry but also provide insights into how best to utilize this compound in drug discovery efforts.

From a biological perspective, the potential applications of 2-Amino-1-(thiophen-3-yl)ethan-1-ol are vast. Its structural features suggest that it could interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary computational studies have indicated that modifications to this scaffold could enhance binding affinity and selectivity for specific targets, thereby increasing therapeutic efficacy while minimizing side effects.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often overactive in diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers can disrupt aberrant signaling pathways that drive tumor growth and progression. The flexible nature of 2-Amino-1-(thiophen-3-yl)ethan-1-ol allows medicinal chemists to systematically explore different substituents that could improve kinase inhibition without affecting other proteins.

Another exciting application lies in the field of antimicrobial agents. With increasing concerns about antibiotic resistance, there is a urgent need for new drugs that can combat bacterial infections effectively. The structural motifs present in 2-Amino-1-(thiophen-3-y]ethan-l)-ol have been found to exhibit activity against certain resistant strains of bacteria by interfering with essential bacterial processes such as DNA replication or metabolic pathways. Further research into optimizing these properties could lead to novel antibiotics with improved efficacy and reduced resistance profiles.

The role of computational chemistry in understanding and optimizing the properties of 2-Amino-l-(thiophen-l)-yl)ethan-l)-ol cannot be overstated. Advanced computational methods allow researchers to predict how different modifications will affect the molecule’s biological activity without having to conduct extensive experimental trials. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods. By integrating experimental data with computational modeling, scientists can gain deeper insights into structure-function relationships and develop more targeted strategies for drug design.

The future prospects for this compound are bright, especially as new technologies continue to emerge that enable more precise control over molecular structures at an atomic level. Techniques such as directed evolution or DNA-encoded libraries offer unprecedented opportunities for identifying novel derivatives with enhanced properties through high-throughput screening methods combined with machine learning algorithms capable of analyzing vast datasets quickly.